2,4,5-Trioxa-1,3-dialuminabicyclo[1.1.1]pentane

• IUPAC Name: 2,4,5-trioxa-1,3-dialuminabicyclo[1.1.1]pentane
• InChI: InChI=1S/2Al.3O
• InChI Key: TWNQGVIAIRXVLR-UHFFFAOYSA-N
• Canonical SMILES: O1[Al]2O[Al]1O2
• Molecular Formula: Al2O3
• Molecular Weight: 101.961 g/mol
• CAS No.: 11092-32-3

Description

2,4,5-Trioxa-1,3-dialuminabicyclo[11This compound is widely studied and utilized in various industrial and scientific applications due to its unique properties and structure .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4,5-Trioxa-1,3-dialuminabicyclo[1.1.1]pentane typically involves the reaction of aluminum chloride with water, resulting in the formation of aluminum oxide as a white powder . This process can be carried out under controlled conditions to ensure the purity and quality of the final product.

Industrial Production Methods

One of the primary industrial methods for producing aluminum oxide is the Bayer process. In this process, bauxite ore is crushed and treated with sodium hydroxide, which dissolves the aluminum oxide. The resulting solution is then clarified and precipitated to obtain aluminum hydroxide, which is subsequently calcined to produce aluminum oxide .

Chemical Reactions Analysis

Types of Reactions

2,4,5-Trioxa-1,3-dialuminabicyclo[1.1.1]pentane undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include sodium hydroxide, hydrochloric acid, and various organic solvents. The reaction conditions, such as temperature and pressure, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, the reaction with sodium hydroxide produces aluminum hydroxide, which can be further processed to obtain aluminum oxide .

Scientific Research Applications

2,4,5-Trioxa-1,3-dialuminabicyclo[1.1.1]pentane has numerous scientific research applications across various fields:

Chemistry: It is used as a catalyst in various chemical reactions and as a precursor for the synthesis of other aluminum compounds.

Biology: The compound is studied for its potential use in biomedical applications, such as drug delivery systems and bioimaging.

Medicine: Research is ongoing to explore its use in medical devices and implants due to its biocompatibility and stability.

Industry: Aluminum oxide is widely used in the production of ceramics, refractories, and as an abrasive material.

Mechanism of Action

The mechanism of action of 2,4,5-Trioxa-1,3-dialuminabicyclo[1.1.1]pentane involves its interaction with various molecular targets and pathways. The compound’s effects are primarily due to its ability to form stable complexes with other molecules, which can influence various biochemical and physiological processes .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 2,4,5-Trioxa-1,3-dialuminabicyclo[1.1.1]pentane include:

• 2,4,5-Trioxa-1,3-diazabicyclo[1.1.1]pentane
• Aluminum hydroxide
• Aluminum chloride

Uniqueness

What sets this compound apart from similar compounds is its unique structure and properties, which make it highly versatile and valuable in various applications. Its stability, high melting point, and ability to form complexes with other molecules contribute to its widespread use in scientific research and industry .